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Compound of Interest

2,3-Dichloro-5-
Compound Name: o
(chloromethyl)pyridine

cat. No.: B1311800

An In-depth Technical Guide to 2,3-Dichloro-5-
(chloromethyl)pyridine

This technical guide provides a comprehensive overview of the chemical structure,
nomenclature, and available technical data for 2,3-Dichloro-5-(chloromethyl)pyridine. It is
intended for researchers, scientists, and professionals in the field of drug development and
agrochemical synthesis. While in-depth experimental data for this specific compound is limited
in publicly accessible literature, this guide contextualizes its significance as a chemical
intermediate and outlines a relevant synthetic pathway.

Chemical Structure and IUPAC Name

2,3-Dichloro-5-(chloromethyl)pyridine is a halogenated pyridine derivative. The pyridine ring
is substituted with two chlorine atoms at the 2nd and 3rd positions, and a chloromethyl group at
the 5th position.

The systematic IUPAC (International Union of Pure and Applied Chemistry) name for this
compound is 2,3-dichloro-5-(chloromethyl)pyridine.[1]

Chemical Structure:

(A 2D representation of the chemical structure)
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Physicochemical and Identification Data

Detailed experimental physicochemical data for 2,3-Dichloro-5-(chloromethyl)pyridine is not
widely reported. However, key identification and basic molecular properties have been
compiled in the table below. Much of the available literature rapidly transitions to its role as a
precursor in more complex syntheses.[2][3]

Property Value Source
Molecular Formula CeHaCIsN [11[4115]
Molecular Weight 196.46 g/mol [1114]
CAS Number 54127-31-0 [1][41[5]116]
Colorless to pale yellow liquid
Appearance , [1]
or solid
Solubility Soluble in organic solvents [1]
SMILES C(ChC=1C=C(CI)C(Cl)=NC1 [1]
XJCSQVBPRZIYPY-
InChl Key [1]

UHFFFAOYSA-N

Role in Chemical Synthesis

2,3-Dichloro-5-(chloromethyl)pyridine is a valuable intermediate in the synthesis of various
agrochemicals.[1] It is often utilized as a building block for more complex molecules,
particularly in the production of pesticides. A notable synthetic pathway involves its precursor,
2-chloro-5-(chloromethyl)pyridine, in the multi-step synthesis of 2,3-dichloro-5-
(trifluoromethyl)pyridine, a key intermediate for several commercial crop-protection products.[2]

[3]7]

The following diagram illustrates a key synthetic pathway involving the precursor to 2,3-
Dichloro-5-(chloromethyl)pyridine, leading to the formation of 2,3-dichloro-5-
(trifluoromethyl)pyridine.
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2-Chloro-5-(chloromethyl)pyridine

Chlorination

2-Chloro-5-(trichloromethyl)pyridine

Ring Chlorination
(SbCI3 catalyst)

2,3-Dichloro-5-(trichloromethyl)pyridine

Fluorination
(HF)

2,3-Dichloro-5-(trifluoromethyl)pyridine

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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